1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: (2-methoxyphenyl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N2O2/c1-16-7-3-4-8-17(16)15-21-11-13-22(14-12-21)20(23)18-9-5-6-10-19(18)24-2/h3-10H,11-15H2,1-2H3
• InChI Key: LGIDWOYMQJONKO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CC=CC=C3OC

Description

1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine, also known as MBMP, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine is not fully understood. However, studies have shown that 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine inhibits the activity of certain enzymes and signaling pathways that are involved in inflammation and tumor growth. This suggests that 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine may work by modulating the immune system and reducing inflammation and tumor growth.
Biochemical and Physiological Effects
1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine has been shown to have various biochemical and physiological effects. Studies have shown that 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine can inhibit the production of pro-inflammatory cytokines and chemokines, reduce the activity of certain enzymes involved in inflammation, and induce apoptosis in cancer cells. Additionally, 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine has been shown to have minimal toxicity and good pharmacokinetic properties, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine in lab experiments is its low toxicity and good pharmacokinetic properties. This makes it a safe and effective compound to use in animal studies. However, one limitation of using 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine research. One area of interest is the development of 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine as a therapeutic agent for the treatment of cancer and other inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine and to identify its molecular targets. Finally, the development of new synthesis methods for 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine may help to improve its solubility and increase its potential as a therapeutic agent.
Conclusion
In conclusion, 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. Studies have shown that 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine has anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of cancer and other inflammatory diseases. While there are limitations to using 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine in lab experiments, its low toxicity and good pharmacokinetic properties make it a safe and effective compound to use in animal studies. There are many potential future directions for 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine research, including the development of 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine as a therapeutic agent and the identification of its molecular targets.

Synthesis Methods

1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine can be synthesized through a multi-step process that involves the reaction of 2-methylbenzylamine with 1-(2-methoxyphenyl)ethanone to form the intermediate compound 1-(2-methoxybenzoyl)-4-(2-methylbenzyl)piperazine. The intermediate compound is then further reacted with hydrochloric acid to obtain 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine as the final product.

Scientific Research Applications

1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine has been studied for its potential use as a therapeutic agent in the treatment of various diseases. Studies have shown that 1-(2-Methoxybenzoyl)-4-(2-methylbenzyl)piperazine has anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of cancer and other inflammatory diseases.